6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(4-fluorophenyl)ethenyl]-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H9FN4OS/c16-11-6-3-10(4-7-11)5-8-13-19-20-14(12-2-1-9-21-12)17-18-15(20)22-13/h1-9H/b8-5+
• InChI Key: STQXUKOGFLWVRX-VMPITWQZSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C3N2N=C(S3)C=CC4=CC=C(C=C4)F
• Isomeric SMILES: C1=COC(=C1)C2=NN=C3N2N=C(S3)/C=C/C4=CC=C(C=C4)F
• Molecular Formula: C15H9FN4OS
• Molecular Weight: 312.3 g/mol

Description

6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act through various pathways such as inhibition of enzymes, modulation of gene expression, and interaction with cellular receptors.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects such as anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its versatility. It can be easily synthesized and modified to suit different research needs. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. Another area of interest is its use in the development of new materials such as polymers and nanomaterials. Further research is also needed to fully understand its mechanism of action and to explore its potential applications in environmental science.

Synthesis Methods

The synthesis of 6-[2-(4-fluorophenyl)vinyl]-3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 4-fluorobenzaldehyde, 2-furylacetonitrile, and thiosemicarbazide in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The yield of the compound is typically around 70-80%.

Scientific Research Applications

The compound has been found to have potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, the compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's. In material science, the compound has been used in the synthesis of nanomaterials and as a fluorescent probe. In environmental science, the compound has been used as a sensor for the detection of heavy metals.